Cas no 823816-06-4 (Acetonitrile, [1-[(2-bromo-5-thiazolyl)methyl]-2-imidazolidinylidene]-)

• Product name: Acetonitrile, [1-[(2-bromo-5-thiazolyl)methyl]-2-imidazolidinylidene]-
• CAS No: 823816-06-4
• MF: C₉H₉N₄SBr
• MW: 285.16356
• CID: 692399
• PubChem ID: 71418755

Acetonitrile, [1-[(2-bromo-5-thiazolyl)methyl]-2-imidazolidinylidene]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [1-[(2-bromo-5-thiazolyl)methyl]-2-imidazolidinylidene]-
• 2-[1-[(2-bromo-1,3-thiazol-5-yl)methyl]imidazolidin-2-ylidene]acetonitrile
• DTXSID00838047
• 823816-06-4
• {1-[(2-Bromo-1,3-thiazol-5-yl)methyl]imidazolidin-2-ylidene}acetonitrile

• Inchi： InChI=1S/C9H9BrN4S/c10-9-13-5-7(15-9)6-14-4-3-12-8(14)1-2-11/h1,5,12H,3-4,6H2
• InChI Key： MMCSIAWHMTWTHC-UHFFFAOYSA-N
• SMILES： C1CN(C(=CC#N)N1)CC2=CN=C(S2)Br

Computed Properties

• Exact Mass: 283.97313g/mol
• Monoisotopic Mass: 283.97313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 80.2Ų